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Compound of Interest

Compound Name: Methyl 2-propylhex-2-enoate

Cat. No.: B15421339 Get Quote

Disclaimer: The initially requested compound, "Methyl 2-propylhex-2-enoate," possesses an

ambiguous chemical name for which a specific CAS number and detailed experimental data

could not be found in scientific literature. The most plausible interpretation, "2-Methyl-3-

propylhex-2-enoate," also lacks sufficient published data for a comprehensive technical review.

Consequently, this guide will focus on a structurally related and well-documented compound,

Methyl 3-methylhex-2-enoate (CAS: 50652-80-7), to provide a representative technical

overview for researchers, scientists, and drug development professionals.

Introduction
Methyl 3-methylhex-2-enoate is an α,β-unsaturated ester, a class of organic compounds

characterized by a carbon-carbon double bond conjugated with a carbonyl group. This

structural motif imparts unique chemical reactivity and biological activity, making these

compounds valuable intermediates in organic synthesis and potential candidates in drug

discovery and materials science. This guide provides a detailed overview of the chemical

properties, synthesis, potential applications, and safety considerations for Methyl 3-methylhex-

2-enoate, serving as a reference for laboratory and research applications.

Chemical and Physical Properties
The physicochemical properties of Methyl 3-methylhex-2-enoate are summarized in the table

below. These values are primarily estimated from computational models and should be

considered as approximations.
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Property Value Source

CAS Number 50652-80-7 [1]

Molecular Formula C₈H₁₄O₂ PubChem

Molecular Weight 142.20 g/mol PubChem

Boiling Point (estimated) 171.56 °C at 760 mmHg [1]

Flash Point (estimated) 139.00 °F (59.60 °C) [1]

Vapor Pressure (estimated) 1.39 mmHg at 25 °C [1]

logP (o/w) (estimated) 2.931 [1]

Water Solubility (estimated) 430.2 mg/L at 25 °C [1]

Synthesis and Experimental Protocols
The synthesis of α,β-unsaturated esters like Methyl 3-methylhex-2-enoate is commonly

achieved through olefination reactions, with the Horner-Wadsworth-Emmons (HWE) reaction

being a particularly effective and widely used method. The HWE reaction offers excellent

stereoselectivity, generally favoring the formation of the (E)-isomer.

General Synthesis Workflow: Horner-Wadsworth-
Emmons Reaction
The synthesis involves the reaction of a phosphonate-stabilized carbanion with an aldehyde or

ketone. For the synthesis of Methyl 3-methylhex-2-enoate, this would typically involve the

reaction of trimethyl phosphonoacetate with butanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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